Cas no 18740-39-1 (2,4-dichlorothieno[2,3-d]pyrimidine)

2,4-dichlorothieno[2,3-d]pyrimidine structure
18740-39-1 structure
Product Name:2,4-dichlorothieno[2,3-d]pyrimidine
CAS No:18740-39-1
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD09743991
CID:51140
PubChem ID:329826171
Update Time:2025-09-22

2,4-dichlorothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 2,4-dichlorothieno[2,3-d]pyrimidine
    • 2,4-Dichloro-thieno[2,3-d]pyrimidine
    • 2,4,5-TRIMETHYL-3-OXAZOLINE
    • 2,4-dichlorothieno<2,3-d>pyrimidine
    • 2,4-Dichlor-thieno<pyrimidin
    • QC-152
    • 2,4-Dichlorothieno[2,3-d]...
    • Thieno[2,3-d]pyrimidine, 2,4-dichloro-
    • BCP26750
    • AKOS005146066
    • 2,4-bis(chloranyl)thieno[2,3-d]pyrimidine
    • 2,4-Dichlorothieno[2,3-d]pyrimidine, AldrichCPR
    • dichlorothieno[2,3-d]pyrimidine
    • MFCD09743991
    • SCHEMBL1182070
    • HRXNGIQKOWQHCX-UHFFFAOYSA-N
    • A813147
    • EN300-72514
    • PB20371
    • 18740-39-1
    • A4146
    • AM20090094
    • W-206366
    • AS-18183
    • SY007978
    • CS-W003631
    • FT-0646970
    • DTXSID20480926
    • Z1148267341
    • STL555662
    • BBL101865
    • DB-000811
    • MDL： MFCD09743991
    • Inchi： 1S/C6H2Cl2N2S/c7-4-3-1-2-11-5(3)10-6(8)9-4/h1-2H
    • InChI Key： HRXNGIQKOWQHCX-UHFFFAOYSA-N
    • SMILES： ClC1=C2C=CSC2=NC(=N1)Cl

Computed Properties

  • Exact Mass: 203.93200
  • Monoisotopic Mass: 203.9315746g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 54Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.7±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 274.8±22.0 °C at 760 mmHg
  • Flash Point: 120.0±22.3 °C
  • Refractive Index: 1.714
  • PSA: 54.02000
  • LogP: 2.99810

2,4-dichlorothieno[2,3-d]pyrimidine Security Information

  • Symbol: GHS06
  • Signal Word：Danger
  • Hazard Statement： H301-H319
  • Warning Statement： P301+P310-P305+P351+P338
  • Hazardous Material transportation number：UN 2811 6.1 / PGIII
  • Hazard Category Code： 36
  • Safety Instruction： 26
  • HazardClass：6.1
  • PackingGroup：Ⅲ
  • Storage Condition：2-8 °C

2,4-dichlorothieno[2,3-d]pyrimidine Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,4-dichlorothieno[2,3-d]pyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
079342-250mg
2,4-Dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%
250mg
 ￡10.00 2022-03-01
Fluorochem
079342-1g
2,4-Dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%
1g
 ￡22.00 2022-03-01
Fluorochem
079342-5g
2,4-Dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%
5g
 ￡61.00 2022-03-01
Fluorochem
079342-10g
2,4-Dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%
10g
 ￡117.00 2022-03-01
AstaTech
50257-1/G
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE
 18740-39-1 95%
1g
 $20 2023-09-17
AstaTech
50257-5/G
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE
 18740-39-1 95%
5g
 $66 2023-09-17
AstaTech
50257-10/G
2,4-DICHLOROTHIENO[2,3-D]PYRIMIDINE
 18740-39-1 95%
10g
 $128 2023-09-17
Chemenu
CM107418-25g
2,4-dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%+
25g
 $368 2021-08-06
Chemenu
CM107418-5g
2,4-dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%+
5g
 $*** 2023-03-30
Chemenu
CM107418-10g
2,4-dichlorothieno[2,3-d]pyrimidine
 18740-39-1 95%+
10g
 $*** 2023-03-30

2,4-dichlorothieno[2,3-d]pyrimidine Production Method

2,4-dichlorothieno[2,3-d]pyrimidine Related Literature

Related Categories

18740-39-1 (2,4-dichlorothieno[2,3-d]pyrimidine) Related Products

Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD